Cas no 100005-15-0 (1H-1-Benzazepine, 6-chloro-1-methyl-)

100005-15-0 structure
Product name:1H-1-Benzazepine, 6-chloro-1-methyl-
CAS No:100005-15-0
MF:C11H10ClN
MW:191.656801700592
CID:1124368
1H-1-Benzazepine, 6-chloro-1-methyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-1-Benzazepine, 6-chloro-1-methyl-
-
- Inchi: 1S/C11H10ClN/c1-13-8-3-2-5-9-10(12)6-4-7-11(9)13/h2-8H,1H3
- InChI Key: LXMZGROTHPXTSC-UHFFFAOYSA-N
- SMILES: N1(C)C2=CC=CC(Cl)=C2C=CC=C1
Computed Properties
- Exact Mass: 191.0503
Experimental Properties
- Density: 1.171±0.06 g/cm3(Predicted)
- Boiling Point: 314.9±42.0 °C(Predicted)
- PSA: 4.93
- pka: 0.47±0.20(Predicted)
1H-1-Benzazepine, 6-chloro-1-methyl- Related Literature
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Li Song,Hongsheng Yang,Chunlong Dai,Yukun Xiao,Xinqun Zhang,Yuyang Han,Congcong Bai,Bing Lu,Qianwen Liu,Yang Zhao,Zhipan Zhang,Liangti Qu Energy Environ. Sci., 2021,14, 3075-3085
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Youmin Cheng,Shaomin Ji,Xijun Xu RSC Adv., 2015,5, 100089-100096
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Prasanta Ray Bagdi,R. Sidick Basha RSC Adv., 2015,5, 61337-61344
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Yingjie Zhao,Ruomeng Duan,Jianzhang Zhao,Chen Li Chem. Commun., 2018,54, 12329-12332
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Jian Fan,Shengke Wang,Jiahui Chen,Manyi Wu,Jitan Zhang,Meihua Xie Org. Chem. Front., 2019,6, 437-441
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